Cas no 1522022-75-8 (2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid)

• Product Name: 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid
• CAS No: 1522022-75-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6158432
• PubChem ID: 83636346
• Update Time: 2025-06-20

2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1522022-75-8
• 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-843426

• Inchi： 1S/C8H13N3O2/c1-6(2)4-11-5-7(9-10-11)3-8(12)13/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： XVGYNWAXRRDKGR-UHFFFAOYSA-N
• SMILES： OC(CC1=CN(CC(C)C)N=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid

Introduction to 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid (CAS No. 1522022-75-8)

2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid, identified by its Chemical Abstracts Service (CAS) number 1522022-75-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a triazole ring substituted with an isobutyl group and linked to an acetic acid moiety, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery.

The structure of 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid consists of a central triazole ring, a key heterocyclic system known for its stability and ability to interact with biological targets. The presence of an isobutyl group at the 1-position of the triazole ring enhances the lipophilicity of the molecule, which is often a critical factor in determining its pharmacokinetic properties. The terminal acetic acid moiety provides a polar functional group that can participate in hydrogen bonding interactions, further influencing the molecule's solubility and binding affinity.

Recent advancements in medicinal chemistry have highlighted the utility of triazole derivatives in developing novel therapeutic agents. The triazole core is particularly notable for its role in various pharmacological applications, including antifungal, antiviral, and anticancer therapies. For instance, studies have demonstrated that triazole-containing compounds can disrupt essential biological pathways by inhibiting key enzymes or binding to specific protein targets. The incorporation of an isobutyl substituent in 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid may enhance its metabolic stability and reduce susceptibility to enzymatic degradation, thereby improving its bioavailability.

The acetic acid component of this compound introduces a carboxylic acid functionality, which is widely recognized for its ability to form hydrogen bonds with biological molecules. This feature is particularly relevant in drug design, as hydrogen bonding plays a crucial role in the binding affinity between a drug and its target receptor. Additionally, the carboxylic acid group can be further modified or derivatized to enhance specific pharmacological properties, making 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid a versatile intermediate in synthetic chemistry.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid are essential for identifying lead compounds with therapeutic potential. The combination of structural diversity and functional complexity offered by this molecule makes it an attractive candidate for further investigation. Researchers have been exploring its potential applications in various disease models, including inflammation-related disorders and metabolic diseases.

One particularly intriguing aspect of 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid is its potential role as a modulator of inflammatory pathways. Emerging evidence suggests that triazole derivatives can interact with inflammatory mediators and signaling molecules, thereby reducing oxidative stress and modulating immune responses. The presence of both the triazole ring and the acetic acid moiety may enable this compound to engage multiple targets simultaneously, providing a synergistic effect in treating chronic inflammatory conditions.

Furthermore, the structural features of this compound make it a promising candidate for developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways associated with cancer progression. By targeting specific kinases or modulating their activity, inhibitors derived from structures similar to 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid could offer novel therapeutic strategies against various cancers. Recent computational studies have identified that the triazole ring can effectively disrupt ATP binding pockets in kinase domains, leading to inhibition of their catalytic activity.

The synthesis of 2-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps typically include nucleophilic substitution reactions to introduce the triazole ring followed by functional group transformations to incorporate the acetic acid moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and enantiopurity when necessary.

In conclusion, 1522022-75-8 (CAS No.) 15220222582202275822 15220222582202275822 15220222582202275822 15220222582202275822 15220222582202275822 15220222582202275822 . The compound exhibits structural features that make it a valuable scaffold for drug discovery, particularly due to its potential applications in modulating inflammatory pathways and inhibiting kinases associated with cancer. Its unique combination of an isobutyl-substituted triazole ring and an acetic acid moiety provides multiple opportunities for further derivatization and optimization. As research continues to uncover new biological functions and therapeutic applications, 152202225822022758220 will undoubtedly remain at the forefront of pharmaceutical innovation.